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Compound of Interest

Compound Name: 2-Naphthol, 1-methyl-6-pentyl-
CAS No.: 17324-14-0
Cat. No.: B12705488
Get Quote
. J

Executive Summary & Chemical Assessment

Critical Notice: "2-Naphthol, 1-methyl-6-pentyl-" is a specific alkylated naphthol derivative
often used as a research intermediate.[1][2][3] Due to the specificity of this isomer,
comprehensive commercial Safety Data Sheets (SDS) may be unavailable. You must treat this
compound as a High-Hazard Research Chemical based on the toxicology and reactivity profile
of the Substituted Naphthol class.[1][3]

Chemical Profile & Hazards: This compound functions as a lipophilic weak acid. Its alkyl chain
(pentyl group) significantly increases its lipophilicity compared to the parent 2-naphthol,
enhancing its ability to penetrate biological membranes and persist in aquatic environments.[1]

[2](3]
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Assessment (Based on

Propert Operational Implication
perty SAR¥) Y Y
) Handle as a toxic phenolic
Class Alkyl-Substituted Naphthol
compound.[1][2][3]
Solid (likely waxy) or Viscous May adhere to glass; requires

Physical State ) o
oll solvent rinsing for full removal.

NEVER dispose of down the
Aquatic Toxicity High (Category 1) drain. Zero-tolerance for
release.

Explosion Risk if mixed with

Reactivity Incompatible with Oxidizers o _ _
Nitric Acid or Peroxides.[3]

Soluble in high pH (NaOH);

pKa ~9.5 (Weak Acid) o ) )
precipitates in acid.

*SAR: Structure-Activity Relationship derived from 2-Naphthol (CAS 135-19-3) and 1-Methyl-2-
naphthol (CAS 1076-26-2).[1][2][3]

Pre-Disposal Segregation & Compatibility
Proper segregation is the primary defense against laboratory accidents.[3] Naphthols are

electron-rich aromatics that react violently with strong oxidizers.[1][2][3]

Figure 1: Chemical Compatibility Logic The following diagram illustrates the critical segregation
rules for this compound to prevent exothermic reactions.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://hymasynthesis.com/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C55012721
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-naphthol
https://hymasynthesis.com/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C55012721
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-naphthol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-naphthol
https://hymasynthesis.com/
https://webbook.nist.gov/cgi/cbook.cgi?ID=C55012721
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methyl-2-naphthol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12705488?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

2-Naphthol,
1-methyl-6-pentyl-

DO NOT MIX /// Solubilizes If dissolved in If dissolved in
(Exothermic/Explosive)/ (Forms Naphtholate Salts)(Segregate for Cost) \Acetone/Methanol DCM

________________________________________

Disposal Stream Selectio

-

1

1

i

Strong Oxidizers Strong Bases Halogenated Solvents Stream A: Non-Halogenated Stream B: Halogenated | |
(Nitric Acid, Peroxides) (NaOH, KOH) (DCM, Chloroform) Organic Waste (Preferred) Organic Waste :
1

Click to download full resolution via product page

Caption: Segregation logic emphasizing the critical incompatibility with oxidizers and the
selection of the correct organic waste stream.

Step-by-Step Disposal Protocol
Scenario A: Solid Waste (Pure Compound)

Use this protocol for expired stocks, degradation products, or contaminated solids.[1][2]
o PPE Verification:

o Gloves: Double-glove with Nitrile (0.11 mm minimum).[1][3] For prolonged handling, use
Silver Shield/4H.[3]

o Eye Protection: Chemical splash goggles.

o Respiratory: Work inside a fume hood.[4][5] If weighing large quantities, use an N95 or
P100 particulate respirator.[3]

o Container Selection:
o Use a wide-mouth HDPE (High-Density Polyethylene) or glass jar.[1][2][3]

o Why? Naphthols can stain and adhere to plastics; HDPE is resistant and impact-safe.[1][3]
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e Transfer:

o Transfer the solid chemically.[3] Do not create dust.[3][6][7][8][9]

o Wipe the spatula/tools with a solvent-dampened Kimwipe (Acetone or Ethanol).[1][3]
e Labeling:

o Label as: "Hazardous Waste - Solid Toxic."

o Constituents: "2-Naphthol, 1-methyl-6-pentyl- (100%)".[1][2][3]

o Hazard Checkbox: Toxic, Irritant.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Use this protocol for reaction byproducts or solvent washes.[2][5]
e pH Check (Self-Validating Step):

o Dip a pH strip into the waste solution.[3]

o Requirement: Ensure pH is between 5 and 9.[3]

o Reasoning: If the solution is highly acidic (e.g., from an acid workup) and you add it to a
waste container with basic residues, it may heat up. If it is highly basic, the naphthol exists
as a salt, which is more water-soluble and mobile if spilled.[1][2][3] Neutralize if necessary.

o Solvent Compatibility:
o Determine the primary solvent.[3]
o Non-Halogenated: (Acetone, Ethyl Acetate, Methanol, THF)

Red Can/Tag.

o Halogenated: (DCM, Chloroform)

Yellow Can/Tag.
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» Quenching (If Reactive Reagents Present):

o If the mixture contains unreacted reagents (e.g., alkyl halides, hydrides), quench them
before adding the naphthol derivative to the main waste carboy.

e Transfer:
o Pour into the appropriate carboy using a funnel.[3]

o Do not overfill (leave 10% headspace).

Emergency Procedures: Spills

Immediate Action: Evacuate the immediate area if dust is airborne.

Spill Type Protocol

1. Do not dry sweep (creates dust).2.[3][7]
Cover with wet paper towels or oil-absorbent

Solid Spill
pads.3.[1][3] Scoop into a bag and seal. Label
as hazardous waste.[3]
1. Cover with vermiculite or clay absorbent.2.[3]
Do not use sawdust (Combustible + Phenol
Liquid Spill risk).3.[3] Wash the area with a dilute soap

solution (alkaline soap helps solubilize the

naphthol for removal).

1. Immediate Wash: Soap and water for 15
minutes.2.[3][7] Do NOT use alcohol

(Ethanol/Methanol) on skin; it increases

Skin Contact

absorption of naphthols into the blood.

Regulatory Classification (Reference Data)

When filling out waste manifests, use the following classification codes. Since a specific CAS is
not listed on major regulatory lists, default to the "N.O.S."[1][2] (Not Otherwise Specified)
categories for Toxic Solids/Liquids.
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e US EPA (RCRA): Not specifically P or U listed.
o Characteristic: Toxic (if TCLP fails, though unlikely for this specific isomer).

o Recommended Code:D002 (if corrosive/irritant properties are evident) or generic organic
waste codes.

e EU Waste Code (EWC):
o 07 01 04* (Other organic solvents, washing liquids and mother liquors).
o DOT/IATA (Shipping/Transport):

o UN Number: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3077 (Environmentally
hazardous substance, solid, n.o.s.).

o Proper Shipping Name: Toxic solid, organic, n.o.s. (Contains 2-Naphthol, 1-methyl-6-
pentyl-).[1][2][3]

Decision Workflow: Disposal Pathway

Figure 2: Operational Decision Tree Follow this workflow to determine the exact disposal route
for your material.
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Waste Material:

2-Naphthol, 1-methyl-6-pentyl-

Physical State?

Solid / Pure Substance Solution / Mixture
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(Incineration)
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Non-Halogenated Halogenated
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Caption: Decision tree for categorizing waste into Solid, Non-Halogenated, or Halogenated
streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Operational Guide: Disposal of 2-Naphthol, 1-methyl-6-
pentyl-]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12705488/docs#operational-guide-disposal-of-2-
naphthol-1-methyl-6-pentyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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